[1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol

• IUPAC Name: furan-3-yl-[3-(hydroxymethyl)-3-(3-phenylpropyl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H25NO3/c22-16-20(10-4-8-17-6-2-1-3-7-17)11-5-12-21(15-20)19(23)18-9-13-24-14-18/h1-3,6-7,9,13-14,22H,4-5,8,10-12,15-16H2
• InChI Key: RVTGKUBXCGPEJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=COC=C2)(CCCC3=CC=CC=C3)CO
• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol

Description

[1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol, also known as FPPPM, is a synthetic compound that has been studied for its potential use in treating various medical conditions.

Mechanism of Action

The exact mechanism of action of [1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol is not fully understood, but it is thought to act as a positive modulator of GABA-A receptors, which are involved in the regulation of anxiety and mood. [1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol may also interact with dopamine receptors, which are involved in reward and addiction.
Biochemical and Physiological Effects:
[1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol has been shown to increase GABAergic transmission in the brain, which may contribute to its anxiolytic and antidepressant effects. It may also increase dopamine release in the brain, which may contribute to its potential as a treatment for addiction.

Advantages and Limitations for Lab Experiments

One advantage of studying [1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol is that it is a synthetic compound, which allows for precise control over its chemical structure and purity. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test specific hypotheses.

Future Directions

There are several potential future directions for research on [1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol. One area of interest is its potential as a treatment for addiction, particularly for opioid addiction. Another area of interest is its potential as a treatment for anxiety and depression, and its potential to be used in combination with other drugs to enhance their effects. Additionally, further research is needed to fully understand the mechanism of action of [1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol and its effects on the brain and behavior.

Synthesis Methods

[1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol can be synthesized by reacting 3-phenylpropanal with furfural in the presence of sodium borohydride and acetic acid. The resulting product is then reacted with piperidine and paraformaldehyde to yield [1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol.

Scientific Research Applications

[1-(3-furoyl)-3-(3-phenylpropyl)-3-piperidinyl]methanol has been studied for its potential use in treating various medical conditions, including anxiety, depression, and addiction. It has been shown to have anxiolytic and antidepressant effects in animal models, and may also have potential as a treatment for drug addiction.